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Compound of Interest

Compound Name: Z-Devd-amc

Cat. No.: B12407115

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety data sheet (SDS) information and detailed
experimental protocols for Z-DEVD-AMC (N-Benzyloxycarbonyl-Asp(OMe)-Glu(OMe)-Val-
Asp(OMe)-7-amido-4-methylcoumarin), a widely utilized fluorogenic substrate for caspase-3.
The following sections detail the chemical's properties, safety and handling procedures, and its
application in apoptosis research, presenting quantitative data in accessible tables and
illustrating key processes with clear diagrams.

Section 1: Safety Data Sheet (SDS) Summary

Proper handling of Z-DEVD-AMC is crucial to ensure laboratory safety. The following
information is summarized from the available Safety Data Sheet[1].

Hazard Identification and Precautionary Measures

While a specific hazard classification may not be established, it is recommended to handle Z-
DEVD-AMC with the standard care afforded to all laboratory chemicals.

General Safety Precautions:

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fume, gas, mist,
vapors, or spray. Use with adequate local exhaust ventilation.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12407115?utm_src=pdf-interest
https://www.benchchem.com/product/b12407115?utm_src=pdf-body
https://www.benchchem.com/product/b12407115?utm_src=pdf-body
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://www.benchchem.com/product/b12407115?utm_src=pdf-body
https://www.benchchem.com/product/b12407115?utm_src=pdf-body
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including tight-
sealing safety goggles, a face shield, and gloves.[1]

e Hygiene: Do not eat, drink, or smoke when using this product. Wash contaminated clothing
before reuse.[1]

First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Remove to fresh air. If breathing is irregular or
Inhalation stopped, administer artificial respiration. Seek

medical attention if symptoms persist.[1]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Remove contaminated

clothing and shoes.

Rinse immediately with plenty of water, also
Eye Contact ] ]
under the eyelids, for at least 15 minutes.

Do NOT induce vomiting. Rinse mouth with
) water and drink plenty of water afterward. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Consult a physician.[1]

Spill and Disposal Procedures

Spill Management:

Use personal protective equipment.[1]

For powder spills, cover with a plastic sheet to minimize spreading.[1]

Mechanically take up the spill and place it in appropriate, labeled containers for disposal.[1]

Avoid creating dust.[1]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-z-devd-amc-catalog-13421-version-L9f2p2AXVm.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Clean the contaminated surface thoroughly.[1]

Disposal:

» Dispose of in accordance with local, state, and federal regulations.
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Hazard ldentification and Response Workflow
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Section 2: Physicochemical and Storage
Information

Suantitative [

Property Value Reference
Molecular Weight 767.74 g/mol [2]
Excitation Wavelength ~342 nm [3]
Emission Wavelength ~441 nm (for cleaved AMC) [3]
Purity 99.55% [2]

Storage and Stability

Proper storage is essential to maintain the integrity of Z-DEVD-AMC.

Condition Duration Recommendations Reference

Lyophilized Powder - Store at -20°C. [3]

S Store at -20°C. Aliquot
Stock Solution (in

1 month to avoid repeated [2]
DMSO)

freeze-thaw cycles.

Store at -80°C. Aliquot

Stock Solution (in )
6 months to avoid repeated [2][4]

DMSO)
freeze-thaw cycles.

Note: The product should be protected from light.[5]

Section 3: Experimental Protocols and Applications

Z-DEVD-AMC is a highly selective fluorogenic substrate for caspase-3, a key executioner
caspase in the apoptotic pathway. Cleavage of the substrate by caspase-3 releases the
fluorescent 7-amino-4-methylcoumarin (AMC) group, which can be quantified to measure
enzyme activity.
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Preparation of Reagents

10 mM Z-DEVD-AMC Stock Solution:

e To prepare a 10 mM stock solution, dissolve 5 mg of Z-DEVD-AMC in 651.3 pL of dimethyl
sulfoxide (DMSO).[6]

1 M Dithiothreitol (DTT) Stock Solution:
e Prepare a1 M DTT stock solution in deionized water.
5X Reaction Buffer:

o Atypical 5X reaction buffer may contain 50 mM PIPES (pH 7.4), 10 mM EDTA, and 0.5%
CHAPS.[3]

1X Cell Lysis Buffer:

e A common lysis buffer consists of 200 mM TRIS (pH 7.5), 2 M NaCl, 20 mM EDTA, and 0.2%
TRITON™ X-100.[3]

Caspase-3 Activity Assay in Cell Lysates

This protocol is adapted from standard methodologies for measuring caspase-3 activity in
apoptotic cell extracts.[3]

o Cell Culture and Induction of Apoptosis: Culture cells to the desired density and induce
apoptosis using the chosen experimental treatment. A negative control of untreated cells
should be included.

e Cell Lysis:
o Harvest cells by centrifugation.
o Wash the cell pellet with ice-cold PBS.
o Resuspend the cells in 1X Cell Lysis Buffer and incubate on ice for 10 minutes.

o Centrifuge the lysate at high speed to pellet cellular debris.
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o Collect the supernatant containing the protein extract.

e Assay Setup:

o Prepare a 2X Reaction Buffer by diluting the 5X stock and adding DTT to a final
concentration of 10 mM.

o In a 96-well microplate, add 50 pL of cell lysate to each well.

o Prepare a 2X substrate working solution by diluting the 10 mM Z-DEVD-AMC stock
solution to 200 uM in the 2X Reaction Buffer.[3]

e Enzymatic Reaction:
o Add 50 uL of the 2X substrate working solution to each well containing the cell lysate.[3]
o Incubate the plate at 37°C for 1-2 hours, protected from light.

e Fluorescence Measurement:

o Measure the fluorescence intensity using a fluorescence microplate reader with an
excitation wavelength of approximately 342 nm and an emission wavelength of
approximately 441 nm.[3]
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Caspase-3 Activity Assay Workflow
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Apoptotic Sighaling Pathway Involving Caspase-3

The activation of caspase-3 is a central event in the apoptotic cascade. Various intrinsic and
extrinsic signals can converge on the activation of initiator caspases (e.g., caspase-8 and
caspase-9), which in turn cleave and activate executioner caspases like caspase-3. Activated
caspase-3 then cleaves a multitude of cellular substrates, leading to the characteristic
morphological and biochemical hallmarks of apoptosis.
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Simplified Apoptotic Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Z-DEVD-AMC: A Comprehensive Technical Guide to
Safety and Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407115#safety-data-sheet-information-for-z-devd-
amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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